Uric Acid

• CAS No.: 69-93-2
• Product Name: Uric Acid
• Molecular Formula: C5H4N4O3
• Molecular Weight: 168.11 g/mol
• IUPAC Name: 2,6-dihydroxy-7,9-dihydropurin-8-one
• Standard InChI: InChI=1S/C5H4N4O3/c10-3-1-2(7-4(11)6-1)8-5(12)9-3/h(H4,6,7,8,9,10,11,12)
• Standard InChIKey: LEHOTFFKMJEONL-UHFFFAOYSA-N
• Isomeric SMILES: C12=C(NC(=O)N1)N=C(N=C2O)O
• SMILES: C12=C(NC(=O)N1)N=C(N=C2O)O
• Canonical SMILES: C12=C(NC(=O)N1)NC(=O)NC2=O
• Melting Point: Greater than 300 °C; >300°C
• Physical Description: Solid
• Description: Uric Acid is a white tasteless odorless crystalline product of protein metabolism, found in the blood and urine, as well as trace amounts found in the various organs of the body. It can build up and form stones or crystals in various disease states.; Uric acid, also known as urate or acid, uric, belongs to the class of organic compounds known as xanthines. These are purine derivatives with a ketone group conjugated at carbons 2 and 6 of the purine moiety. Uric acid exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Uric acid has been found throughout most human tissues, and has also been detected in most biofluids, including urine, saliva, cerebrospinal fluid, and feces. Within the cell, uric acid is primarily located in the peroxisome. Uric acid exists in all eukaryotes, ranging from yeast to humans. Uric acid can be biosynthesized from xanthine; which is mediated by the enzyme xanthine dehydrogenase/oxidase. In humans, uric acid is involved in the azathioprine action pathway, the mercaptopurine action pathway, the thioguanine action pathway, and the purine metabolism pathway. Uric acid is also involved in several metabolic disorders, some of which include the mitochondrial dna depletion syndrome pathway, molybdenum cofactor deficiency, adenylosuccinate lyase deficiency, and purine nucleoside phosphorylase deficiency. Outside of the human body, uric acid can be found in a number of food items such as butternut squash, breadnut tree seed, parsnip, and sesame. This makes uric acid a potential biomarker for the consumption of these food products.; Uric acid is the last product of purine metabolism in humans. The formation of uric acid is through the enzyme xanthine oxidase, which oxidizes oxypurines. Normally a small amount of uric acid is present in the body, but when there is an excess amount in the blood, called hyperuricemia, this can lead to gout and formation of kidney stones. As a therapeutic agent, it is known that uric acid is increased in response to oxidative stress, and as such, uric acid acts as an antioxidant. At present (August 2013), there is no approved formulation or indication for uric acid. In one country, Spain, uric acid is an investigational drug in a phase 3 trial studying its effects as an adjunct to alteplase in acute ischemic stroke.
• Solubility: 60 mg/L (at 20 °C); 3.53e-04 M; 0.06 mg/mL
• Synonyms: 2,6,8-Trihydroxypurine; Acid Urate, Ammonium; Acid Urate, Sodium; Acid, Uric; Ammonium Acid Urate; Monohydrate, Monosodium Urate; Monohydrate, Sodium Urate; Monosodium Urate; Monosodium Urate Monohydrate; Potassium Urate; Sodium Acid Urate; Sodium Acid Urate Monohydrate; Sodium Urate; Sodium Urate Monohydrate; Trioxopurine; Urate; Urate Monohydrate, Monosodium; Urate Monohydrate, Sodium; Urate, Ammonium Acid; Urate, Monosodium; Urate, Potassium; Urate, Sodium; Urate, Sodium Acid; Uric Acid
• PubChem Compound: 5274273
• Last Modified: Nov 16 2021